![molecular formula C17H15N3O2 B1227090 4-(6-Quinolinyl)-1,3,4,6,7,8-hexahydroquinazoline-2,5-dione](/img/structure/B1227090.png)
4-(6-Quinolinyl)-1,3,4,6,7,8-hexahydroquinazoline-2,5-dione
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Overview
Description
4-(6-quinolinyl)-1,3,4,6,7,8-hexahydroquinazoline-2,5-dione is a member of quinazolines.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Derivatives : Various derivatives of quinoline compounds, including those similar to 4-(6-Quinolinyl)-1,3,4,6,7,8-hexahydroquinazoline-2,5-dione, have been synthesized. For instance, new pyrazolo[4,3-c]quinolin-3-one derivatives and oxazolo[4,5-c]quinoline-2,4-diones have been prepared through multi-step reactions involving ethyl 4-hydroxyquinoline-3-carboxylate derivatives (Ismaïli et al., 1999).
One-Pot Synthesis Methods : Efficient one-pot synthesis methods for pyrano[3,2-c]quinolin-2,5-dione derivatives, which are structurally related to the compound , have been reported. These methods often involve catalysis by substances like L-proline (Zhu et al., 2012).
Chemical Reactions and Transformations : The chemical behavior of quinoline-2,4-diones in reactions with other compounds, such as ethanolamine and isothiocyanic acid, has been studied. These reactions can lead to a variety of products depending on the substituents used (Klásek et al., 2020).
Biological Applications and Potential
Anticancer Research : Some quinoline derivatives, like 4-piperazinylquinoline, have shown promise as anti-breast cancer agents. These compounds have been found effective against human breast tumor cell lines in studies (Solomon et al., 2010).
Antiproliferative Properties : Certain quinoline-5,8-diones have been designed and synthesized with notable antiproliferative activities against various cancer cell lines. These compounds, including some pyridoisoquinolindione and dihydrothienoquinolindione derivatives, exhibit potent cytotoxic activities (Bolognese et al., 2004).
Properties
Molecular Formula |
C17H15N3O2 |
---|---|
Molecular Weight |
293.32 g/mol |
IUPAC Name |
4-quinolin-6-yl-1,3,4,6,7,8-hexahydroquinazoline-2,5-dione |
InChI |
InChI=1S/C17H15N3O2/c21-14-5-1-4-13-15(14)16(20-17(22)19-13)11-6-7-12-10(9-11)3-2-8-18-12/h2-3,6-9,16H,1,4-5H2,(H2,19,20,22) |
InChI Key |
PNIXQPQRJXJQTD-UHFFFAOYSA-N |
SMILES |
C1CC2=C(C(NC(=O)N2)C3=CC4=C(C=C3)N=CC=C4)C(=O)C1 |
Canonical SMILES |
C1CC2=C(C(NC(=O)N2)C3=CC4=C(C=C3)N=CC=C4)C(=O)C1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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